2-[1-(1,1-Dioxo-1H-1lambda~6~,2-benzothiazol-3-yl)piperidin-2-yl]ethyl 3-methyl-4-nitrobenzoate

• CAS No.: 6816-78-0
• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5 g/mol
• IUPAC Name: 2-[1-(1,1-dioxo-1,2-benzothiazol-3-yl)piperidin-2-yl]ethyl 3-methyl-4-nitrobenzoate
• InChI: InChI=1S/C22H23N3O6S/c1-15-14-16(9-10-19(15)25(27)28)22(26)31-13-11-17-6-4-5-12-24(17)21-18-7-2-3-8-20(18)32(29,30)23-21/h2-3,7-10,14,17H,4-6,11-13H2,1H3
• InChI Key: OZEOXSLYMDLCBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OCCC2CCCCN2C3=NS(=O)(=O)C4=CC=CC=C43)[N+](=O)[O-]

Description

This compound is a mouthful, but its structure reveals its significance. Let’s break it down:

Core Structure: It consists of a ring (a six-membered nitrogen-containing heterocycle) fused to a ring (a bicyclic system containing sulfur and nitrogen).

Functional Groups: The compound bears a group (NO₂) and an group (COOCH₃) on the benzene ring.

Purpose: Researchers have explored its diverse applications, from medicinal chemistry to materials science.

Preparation Methods

Synthetic Routes:

Piperidine Derivative Synthesis: Start with (a precursor) and react it with . The amine group in the latter forms a bond with the piperidine ring, yielding our target compound.

Esterification: Introduce the (containing the ester group) to the piperidine-benzothiazole intermediate. This reaction forms the ester linkage.

Purification: Isolate the product through recrystallization or chromatography.

Industrial Production:

Batch Synthesis: In the lab, chemists follow the steps above.

Continuous Flow Synthesis: Industries may use flow reactors for scalability.

Chemical Reactions Analysis

Reduction: The nitro group can be reduced to an amino group (NH₂) using reducing agents like and .

Substitution: The ester group can undergo nucleophilic substitution reactions.

Common Reagents: , , and .

Major Products: Reduced nitro compound and various substituted derivatives.

Scientific Research Applications

Medicinal Chemistry: Investigate its potential as an , , or agent.

Materials Science: Explore its use in , , or .

Mechanism of Action

Targets: It may interact with enzymes, receptors, or cellular components.

Pathways: Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to other piperidine-benzothiazole hybrids.

Similar Compounds: Explore related structures like thiazolidines and imidazoles .